Cas no 2418649-67-7 ((3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine)

• Product Name: (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine
• CAS No: 2418649-67-7
• MF: C₁₇H₂₁NO₂S
• MW: 303.419143438339
• MDL: MFCD32679476
• CID: 5679151
• PubChem ID: 165773843
• Update Time: 2025-06-03

(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl][(4,5-dimethylthiophen-3-yl)methyl]amine
• 2418649-67-7
• EN300-26675413
• (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine

• MDL： MFCD32679476
• Inchi： 1S/C17H21NO2S/c1-12-13(2)21-11-15(12)10-18-9-14-4-5-16-17(8-14)20-7-3-6-19-16/h4-5,8,11,18H,3,6-7,9-10H2,1-2H3
• InChI Key： YRCVMNPTRFUICB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=C1C)CNCC1C=CC2=C(C=1)OCCCO2

Computed Properties

• Exact Mass: 303.12930009g/mol
• Monoisotopic Mass: 303.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.7Ų

Additional information on (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine

Comprehensive Overview of (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine (CAS No. 2418649-67-7)

The compound (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine, identified by its CAS No. 2418649-67-7, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, with its unique structural framework combining a benzodioxepin core and a dimethylthiophene moiety, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its pharmacological properties, which may include modulation of specific biological targets, though further studies are required to confirm these hypotheses.

In recent years, the demand for novel heterocyclic compounds like 2418649-67-7 has surged, driven by their versatility in medicinal chemistry and biomaterials. The integration of a benzodioxepin ring system, known for its stability and bioactivity, with a thiophene derivative enhances the compound's potential for drug-likeness. This aligns with current trends in AI-driven drug design, where computational tools predict molecular behavior to accelerate development. Users frequently search for terms such as "benzodioxepin derivatives" and "thiophene-based amines," reflecting growing interest in these chemical classes.

The synthesis of (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methyl(4,5-dimethylthiophen-3-yl)methylamine involves multi-step organic reactions, including alkylation and amination processes. Its molecular weight and logP value suggest favorable bioavailability, a critical factor in preclinical research. Notably, the compound's structural analogs have been explored for their roles in neurological and inflammatory pathways, making it a candidate for further investigation in these areas. Searches for "CAS 2418649-67-7 supplier" or "benzodioxepinamine applications" highlight commercial and academic interest.

From an SEO perspective, this compound bridges gaps between chemical suppliers, researchers, and pharmaceutical developers. Its nomenclature, though complex, is optimized for search engines by including key phrases like "dimethylthiophene methylamine" and "benzodioxepin methyl derivatives." Additionally, discussions on green chemistry and sustainable synthesis methods resonate with users seeking eco-friendly alternatives, further boosting the relevance of this compound in modern scientific discourse.

In conclusion, CAS No. 2418649-67-7 exemplifies the intersection of innovative chemistry and practical applications. Its dual-ring structure and functional groups offer a template for designing new therapeutic agents or functional materials. As interest in tailored molecular architectures grows, this compound stands out as a subject of both academic curiosity and industrial potential, answering frequent queries about "benzodioxepin-thiophene hybrids" and their synthetic routes.